Cas no 726-10-3 (Benzenamine, 2-methyl-N-(4-nitrophenyl)-)

• Product Name: Benzenamine, 2-methyl-N-(4-nitrophenyl)-
• CAS No: 726-10-3
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 543677
• PubChem ID: 4771844
• Update Time: 2025-04-19

Benzenamine, 2-methyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methyl-N-(4-nitrophenyl)-
• 2-methyl-N-(4-nitrophenyl)aniline
• SCHEMBL11025851
• DTXSID40406406
• 726-10-3
• AKOS000286154

• Inchi： 1S/C13H12N2O2/c1-10-4-2-3-5-13(10)14-11-6-8-12(9-7-11)15(16)17/h2-9,14H,1H3
• InChI Key： MZIFNHMXIOSXPR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)NC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17